Silver metaphosphate

Specification

• CAS No.: 13465-96-8
• Molecular Formula: AgO3P
• Molecular Weight: 186.84 g/mol
• Standard InChI: InChI=1S/Ag.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• Standard InChI Key: RNJWWPJDKFJOGY-UHFFFAOYSA-M
• SMILES: [O-]P(=O)=O.[Ag+]
• Canonical SMILES: [O-]P(=O)=O.[Ag+]

Introduction

Physical and Chemical Properties

Silver metaphosphate possesses several notable physical and chemical properties that distinguish it from other silver phosphate compounds. These properties are summarized in Table 2.1.

Table 2.1: Physical and Chemical Properties of Silver Metaphosphate

Property	Value
Chemical Formula	AgPO₃
CAS Number	13465-96-8
Molecular Weight	186.84 g/mol
Physical Appearance	White solid
Density	6.370 g/cm³
Melting Point	482 °C
Exact Mass	185.863602 g/mol
Monoisotopic Mass	185.863602 g/mol
Decomposition Temperature (hydrate)	240 °C
The compound is characterized by its relatively high density compared to many other inorganic salts. Its thermal stability is evidenced by its high melting point of 482 °C, although the hydrated form decomposes at a lower temperature of 240 °C. In terms of hazard classification, silver metaphosphate has been associated with hazard statement H317, indicating it may cause an allergic skin reaction.

Synthesis Methods

Several methods have been reported for the synthesis of silver metaphosphate, with the choice of method significantly influencing the resulting physical properties and morphology.

Melt Quenching Technique

One of the most common methods for preparing silver metaphosphate, particularly in its glassy form, is the melt quenching technique. This process involves:

• Heating the precursor materials to a temperature above the melting point

• Maintaining the melt for a specified duration to ensure homogeneity

• Rapidly cooling (quenching) the melt to prevent crystallization
  This method has been extensively used in studies examining the effects of gamma irradiation on silver metaphosphate glasses. The rapid cooling prevents the formation of an ordered crystalline structure, resulting in an amorphous glass with unique properties.

Precipitation Methods

Silver metaphosphate can also be synthesized through precipitation reactions involving soluble silver salts and metaphosphate precursors. These methods typically produce crystalline forms of the compound with controlled morphology and particle size.

Structural Characteristics

The structural features of silver metaphosphate vary significantly depending on whether the material exists in crystalline or glassy form.

Crystalline Structure

In its crystalline state, silver metaphosphate exhibits a defined three-dimensional structure characterized by:

• Chains of alternating silver ions and phosphate tetrahedra

• Coordination of silver ions to oxygen atoms from adjacent phosphate groups

• Long-range order characteristic of crystalline materials

Glass Structure

Silver metaphosphate glass exhibits a distinctive structure that has been the subject of numerous research efforts. X-ray diffraction (XRD) studies of these glasses show some degree of crystallinity, even in primarily amorphous samples. The glass structure consists of:

• A three-dimensional network of phosphate tetrahedra

• Silver ions distributed throughout the network, typically coordinated with oxygen atoms

• Absence of long-range order characteristic of crystalline materials

• Presence of various structural units, including chain-like metaphosphate groups
  Neutron and X-ray diffraction studies, along with extended X-ray absorption fine structure spectroscopy, have provided detailed insights into the structural arrangement of atoms in silver metaphosphate glasses. These studies have revealed important correlations between the structure and the ionic conductivity properties observed in these materials.

Applications of Silver Metaphosphate

Silver metaphosphate finds applications in various scientific and industrial domains, leveraging its unique properties:

Fast Ion Conducting Materials

One of the most significant applications of silver metaphosphate is in the development of fast ion conducting glasses. These materials have potential applications in:

Electrochemical Applications

Silver metaphosphate has found use in electrochemical systems, particularly as an additive in electroplating processes. When added to silver electrodeposition baths, metaphosphate functions as a leveling agent, producing smoother silver deposits with improved adhesion to the underlying substrate.
Early studies indicated that the presence of metaphosphate in silver nitrate solutions led to the formation of complex cations with silver, which researchers believed was responsible for the reduction in crystal grain size observed in the electrodeposited silver. This property makes silver metaphosphate valuable in applications requiring fine control over the morphology of electrodeposited silver.

Dental and Medical Applications

Silver phosphate compounds, including metaphosphate forms, have potential applications in dental materials due to their antimicrobial properties. Research has shown that silver phosphate particles can be incorporated into dental composites, providing antibacterial effects while maintaining mechanical strength. While most studies focus on silver orthophosphate, the principles could potentially be extended to metaphosphate forms.

Research on Silver Metaphosphate Glass Systems

Significant research has been conducted on silver metaphosphate glass systems, particularly focusing on their ionic conductivity properties when doped with various additives.

AgI-Doped Silver Metaphosphate

The addition of silver iodide (AgI) to silver metaphosphate creates a glass system with remarkable ionic conductivity properties. The structure of these glasses has been extensively studied using various techniques:

Ag₂S-Doped Silver Metaphosphate

Studies have also been conducted on (Ag₂S)ₓ(AgPO₃)₁₋ₓ glass systems with x = 0.5 and 0.7. In these systems, a prepeak appears only very weakly in the structure factor. The difference between the radial distribution function (RDF) of doped and undoped glasses shows peaks at 2.15, 2.55, 2.75, and 3.0 Å, corresponding to P-S, Ag-S, S-S, and S-O distances, respectively.

Effects of Radiation on Silver Metaphosphate

Recent research has investigated the influence of gamma irradiation on the structure, morphology, and electric/dielectric properties of silver metaphosphate glass samples. These studies have revealed several important findings:

Electric and Dielectric Properties

Impedance measurements reveal that several electrical properties of silver metaphosphate glass change with exposure to gamma radiation:

• DC conductivity

• Activation energy

• Hopping energy

• Dielectric constant

• Dielectric loss
  All these parameters decrease with increasing gamma dose, reaching a minimum in the dose range of 40-60 kGy, and then increase again with further dose increases. This non-monotonic behavior suggests complex structural changes occurring within the material upon irradiation.

Table 7.1: Effect of Gamma Irradiation on Properties of Silver Metaphosphate Glass

Property	Response to Gamma Irradiation	Minimum Value at Dose
DC Conductivity	Initial decrease, then increase	40-60 kGy
Activation Energy	Initial decrease, then increase	40-60 kGy
Hopping Energy	Initial decrease, then increase	40-60 kGy
Dielectric Constant	Initial decrease, then increase	40-60 kGy
Dielectric Loss	Initial decrease, then increase	40-60 kGy
The AC conductivity of all samples follows Jonscher's power law, and analysis of the temperature dependence of the exponent reveals that the conduction mechanism can be well described by the correlated barrier hopping model. Notably, exposure to gamma rays did not change the fundamental conduction mechanism, despite altering other electrical properties.

Comparison with Other Silver Phosphate Compounds

Silver metaphosphate is part of a family of silver phosphate compounds, each with distinct properties and applications.

Silver Orthophosphate (Ag₃PO₄)

Silver orthophosphate is a light-sensitive, yellow, water-insoluble compound with the formula Ag₃PO₄. Unlike silver metaphosphate, which is white, silver orthophosphate has a distinctive yellow color. It has been extensively studied for its:

• High quantum yield (90%) photocatalytic properties

• Application in light photochemical splitting of water

• Production of activated oxygen by photochemical methods

• Use in traditional analytical chemistry

• Application in silver staining of biological materials

• Historical use in early photography as a light-sensitive agent

• Antibacterial properties
  The structural differences between silver orthophosphate and silver metaphosphate lead to significant differences in their properties and applications.

Silver Pyrophosphate (Ag₄P₂O₇)

Silver pyrophosphate is another member of the silver phosphate family with the formula Ag₄P₂O₇. It can be prepared as a white precipitate from the reaction of silver(I) and pyrophosphate ions. Like silver orthophosphate, it is light sensitive, with silver orthophosphate turning red upon exposure to light.
Silver pyrophosphate has a density of 5.306 g/cm³ and a melting point of 585 °C, which differs from silver metaphosphate's density of 6.370 g/cm³ and melting point of 482 °C.

Table 8.1: Comparison of Silver Phosphate Compounds

Property	Silver Metaphosphate (AgPO₃)	Silver Orthophosphate (Ag₃PO₄)	Silver Pyrophosphate (Ag₄P₂O₇)
Formula	AgPO₃	Ag₃PO₄	Ag₄P₂O₇
Appearance	White solid	Yellow solid	White precipitate
Density (g/cm³)	6.370	Not specified in sources	5.306
Melting Point (°C)	482	Not specified in sources	585
Light Sensitivity	Yes	Yes (higher)	Yes
Primary Applications	Fast ion conductors, electroplating	Photocatalysis, antibacterial	Not specified in sources